Cas no 2228748-36-3 (3-amino-3-(pyridin-2-yl)cyclobutan-1-ol)
3-amino-3-(pyridin-2-yl)cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-3-(pyridin-2-yl)cyclobutan-1-ol
- 2228748-36-3
- EN300-1831648
-
- Inchi: 1S/C9H12N2O/c10-9(5-7(12)6-9)8-3-1-2-4-11-8/h1-4,7,12H,5-6,10H2
- InChI Key: JPINSMQCPHIPNP-UHFFFAOYSA-N
- SMILES: OC1CC(C2C=CC=CN=2)(C1)N
Computed Properties
- Exact Mass: 164.094963011g/mol
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 59.1Ų
3-amino-3-(pyridin-2-yl)cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1831648-1g |
3-amino-3-(pyridin-2-yl)cyclobutan-1-ol |
2228748-36-3 | 1g |
$1500.0 | 2023-09-19 | ||
| Enamine | EN300-1831648-5g |
3-amino-3-(pyridin-2-yl)cyclobutan-1-ol |
2228748-36-3 | 5g |
$4349.0 | 2023-09-19 | ||
| Enamine | EN300-1831648-10g |
3-amino-3-(pyridin-2-yl)cyclobutan-1-ol |
2228748-36-3 | 10g |
$6450.0 | 2023-09-19 | ||
| Enamine | EN300-1831648-0.05g |
3-amino-3-(pyridin-2-yl)cyclobutan-1-ol |
2228748-36-3 | 0.05g |
$1261.0 | 2023-09-19 | ||
| Enamine | EN300-1831648-0.1g |
3-amino-3-(pyridin-2-yl)cyclobutan-1-ol |
2228748-36-3 | 0.1g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1831648-0.25g |
3-amino-3-(pyridin-2-yl)cyclobutan-1-ol |
2228748-36-3 | 0.25g |
$1381.0 | 2023-09-19 | ||
| Enamine | EN300-1831648-0.5g |
3-amino-3-(pyridin-2-yl)cyclobutan-1-ol |
2228748-36-3 | 0.5g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1831648-1.0g |
3-amino-3-(pyridin-2-yl)cyclobutan-1-ol |
2228748-36-3 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-1831648-2.5g |
3-amino-3-(pyridin-2-yl)cyclobutan-1-ol |
2228748-36-3 | 2.5g |
$2940.0 | 2023-09-19 | ||
| Enamine | EN300-1831648-5.0g |
3-amino-3-(pyridin-2-yl)cyclobutan-1-ol |
2228748-36-3 | 5g |
$4349.0 | 2023-06-01 |
3-amino-3-(pyridin-2-yl)cyclobutan-1-ol Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 3-amino-3-(pyridin-2-yl)cyclobutan-1-ol
Introduction to 3-Amino-3-(Pyridin-2-yl)cyclobutan-1-ol (CAS No. 2228748-36-3)
3-Amino-3-(pyridin-2-yl)cyclobutan-1-ol, with the CAS number 2228748-36-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring, an amino group, and a pyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The cyclobutyl ring in 3-amino-3-(pyridin-2-yl)cyclobutan-1-ol is a key feature that imparts rigidity and conformational constraints to the molecule. This rigidity can influence the compound's binding affinity and selectivity towards specific biological targets. The presence of the amino group provides a functional handle for further chemical modifications, which can be crucial for optimizing the compound's pharmacological properties. The pyridine moiety, on the other hand, is known for its aromaticity and electron-withdrawing properties, which can affect the compound's solubility, stability, and interactions with biological systems.
Recent studies have highlighted the potential of 3-amino-3-(pyridin-2-yl)cyclobutan-1-ol in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). By inhibiting these enzymes, 3-amino-3-(pyridin-2-yl)cyclobutan-1-ol can potentially improve cognitive function and slow down disease progression.
In addition to its neuroprotective effects, 3-amino-3-(pyridin-2-yl)cyclobutan-1-ol has also been investigated for its anti-inflammatory properties. Inflammatory responses play a critical role in many diseases, including cardiovascular disorders and autoimmune conditions. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This anti-inflammatory activity makes it a promising candidate for developing new treatments for inflammatory diseases.
The pharmacokinetic profile of 3-amino-3-(pyridin-2-yl)cyclobutan-1-ol has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that this compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a long half-life. These properties are essential for ensuring that the compound reaches its intended target tissues at therapeutic concentrations without causing significant side effects.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-3-(pyridin-2-yl)cyclobutan-1-ol in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. Phase II trials are planned to further assess its therapeutic potential in specific disease indications.
The synthesis of 3-amino-3-(pyridin-2-yl)cyclobutan-1-ol has been optimized using modern synthetic methods to ensure high yields and purity. Key synthetic steps involve the formation of the cyclobutyl ring through ring-closing metathesis (RCM) or other cyclization reactions, followed by functional group manipulations to introduce the amino and pyridine moieties. These synthetic strategies have been refined to minimize side reactions and improve overall efficiency.
In conclusion, 3-amino-3-(pyridin-2-y)cyclobutan-l-oI (CAS No. 2228748—36—3) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further development in various medical applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.
2228748-36-3 (3-amino-3-(pyridin-2-yl)cyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)